Cas no 2361498-25-9 (benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxylate)

• Product Name: benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxylate
• CAS No: 2361498-25-9
• MF: C₁₉H₁₇BrN₂O₂
• MW: 385.254483938217
• CID: 5619507
• PubChem ID: 146598091
• Update Time: 2025-07-02

benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28302222
• benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate
• SCHEMBL21996391
• 2361498-25-9
• 2H-Pyrido[4,3-b]indole-2-carboxylic acid, 6-bromo-1,3,4,5-tetrahydro-, phenylmethyl ester
• benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxylate

• Inchi： 1S/C19H17BrN2O2/c20-16-8-4-7-14-15-11-22(10-9-17(15)21-18(14)16)19(23)24-12-13-5-2-1-3-6-13/h1-8,21H,9-12H2
• InChI Key： TYTRWLCSXAWFSK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC1CCN(C(=O)OCC3C=CC=CC=3)CC=12

Computed Properties

• Exact Mass: 384.04734g/mol
• Monoisotopic Mass: 384.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 549.4±50.0 °C(Predicted)
• pka: 15.73±0.20(Predicted)

Additional information on benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido4,3-bindole-2-carboxylate

Comprehensive Overview of Benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate (CAS No. 2361498-25-9)

The compound benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate (CAS No. 2361498-25-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a pyridoindole core with a bromine substitution and a benzyl carboxylate group, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing novel kinase inhibitors and neuroprotective agents, aligning with current trends in precision medicine and neurodegenerative disease research.

In recent years, the demand for functionalized indole derivatives like benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate has surged due to their role in developing small-molecule therapeutics. The bromine atom at the 6-position offers a strategic site for further modifications via cross-coupling reactions, a technique frequently discussed in AI-driven retrosynthesis platforms. This adaptability answers common search queries such as "how to modify brominated heterocycles for drug development" or "applications of pyridoindoles in medicinal chemistry," making the compound a hotspot in digital research databases.

The synthesis of CAS No. 2361498-25-9 typically involves multi-step organic transformations, including Pictet-Spengler cyclization and selective bromination. These methods are widely documented in open-access chemistry journals, addressing the growing public interest in sustainable synthetic protocols. Environmental concerns have led researchers to optimize its production using catalytic methods—a topic frequently searched alongside "green chemistry" and "atom economy." Such innovations align with the compound’s relevance in high-efficiency pharmaceutical manufacturing.

From a structural perspective, the pyrido[4,3-b]indole scaffold in this compound shares features with natural alkaloids, sparking interest in its bioactivity profiling. Computational studies using molecular docking tools (a popular search term among computational chemists) suggest potential interactions with G-protein-coupled receptors (GPCRs). These findings respond to frequent queries like "how to predict drug-target interactions for indole derivatives," bridging theoretical and experimental research.

Analytical characterization of benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate relies on advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS)—methods often searched by quality control professionals. The compound’s stability under various pH conditions (a concern for formulation scientists) has been systematically studied, with data available in peer-reviewed publications. This transparency meets the demand for "reproducible synthetic data" emphasized in open science initiatives.

In material science, the π-conjugated system of this brominated derivative shows promise for organic electronic materials, a trending topic linked to searches for "next-gen OLED materials." Its benzyl ester group further allows polymerization studies, addressing queries about "functional monomers for conductive polymers." Such interdisciplinary applications highlight why CAS 2361498-25-9 appears in both pharmaceutical and engineering patent filings.

To summarize, benzyl 6-bromo-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate represents a versatile building block at the intersection of cutting-edge therapeutic development and advanced materials. Its documented synthetic routes, modifiable sites, and computational predictability make it a recurring subject in structure-activity relationship (SAR) studies—answering persistent industry questions about "optimizing heterocyclic scaffolds for bioactivity." As research continues, this compound is poised to remain relevant in both academic and industrial chemistry discourse.